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Compound of Interest

Compound Name: Diisopropyl phosphonate

Cat. No.: B126414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information on Diisopropyl Phosphonate
(CAS No. 1809-20-7), a versatile chemical intermediate. This document consolidates data from

various safety data sheets and toxicological resources to support safe handling, storage, and

emergency preparedness in a research and development setting.

Chemical and Physical Properties
Diisopropyl phosphonate is a colorless liquid with a characteristic stench.[1][2] It is

recognized for its utility in organic synthesis.[3] Understanding its physical and chemical

properties is fundamental to its safe handling.
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Property Value Reference

CAS Number 1809-20-7 [2]

Molecular Formula C₆H₁₅O₃P [2]

Molecular Weight 166.16 g/mol [4]

Appearance Colorless liquid [2]

Odor Stench [2]

Boiling Point 71 - 75 °C @ 8 mmHg [5]

Flash Point > 112 °C (> 233.6 °F) [5]

Specific Gravity 0.997 [5]

Vapor Density 5.73 [5]

Stability
Stable under normal

conditions. Moisture sensitive.
[2]

Toxicological Data
Diisopropyl phosphonate is classified as harmful if swallowed and causes skin and serious

eye irritation.[6] The following table summarizes available acute toxicity data. It is important to

note that some data pertains to the closely related compound, Diisopropyl Methylphosphonate

(DIMP), and should be considered for hazard assessment.
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Endpoint Species Route Value Reference

LD50 Rat (female) Oral
826 mg/kg

(DIMP)
[3][7]

LD50 Rat (male) Oral
1,125 mg/kg

(DIMP)
[8]

LD50 Mouse Oral
1,041 mg/kg

(DIMP)
[3]

LD50 Rabbit Dermal 5700 mg/kg [9]

LC50 Rat Inhalation 9600 mg/m³ [9]

LC50 Mouse Inhalation 9085 mg/m³ [10]

Skin Irritation Rabbit Dermal Irritating [6][9]

Eye Irritation Rabbit Ocular
Causes serious

eye irritation
[6][9]

Experimental Protocols for Hazard Assessment
Detailed experimental protocols for diisopropyl phosphonate are not publicly available.

However, the toxicological data presented are typically generated following internationally

recognized guidelines from the Organisation for Economic Co-operation and Development

(OECD). These standardized methods ensure data quality and comparability.

Acute Oral Toxicity (Following OECD Guideline 423)
The acute oral toxicity is determined by administering the substance to fasted animals in a

stepwise procedure. The starting dose is selected based on available information.

Observations of effects and mortality are made. The procedure is designed to estimate the

LD50 (the dose lethal to 50% of the test animals) while minimizing the number of animals used.

Acute Dermal Irritation (Following OECD Guideline 404)
This test assesses the potential of a substance to cause irreversible or reversible inflammatory

changes to the skin. A small amount of the test substance is applied to the shaved skin of a
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rabbit for a defined period.[11] The skin is then observed for signs of erythema (redness) and

edema (swelling) at specific intervals.[11]

Acute Eye Irritation (Following OECD Guideline 405)
To determine the potential for eye irritation or damage, the test substance is applied to the eye

of a rabbit. The eye is then examined for any lesions of the cornea, iris, and conjunctiva at

specific time points after application.[12]

Safety Workflows and Logical Relationships
The following diagrams illustrate the recommended procedures for handling exposures and

spills, based on standard safety data sheet information.

First Aid Measures for Exposure
Immediate Actions

Medical Attention

Exposure to
Diisopropyl Phosphonate

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Keep at rest.

Immediately remove
contaminated clothing.

Wash with plenty
of soap and water.

Rinse cautiously with water
for several minutes.

Remove contact lenses,
if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Seek medical advice/attention
if you feel unwell or
if irritation persists.

Click to download full resolution via product page

First aid procedures for different exposure routes.
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Spill Detected

Ensure Adequate Ventilation

Remove All Sources of Ignition

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

(e.g., sand, earth)

Collect and place in a
suitable container for disposal.

Clean the affected area
with soap and water.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Workflow for the safe cleanup of a diisopropyl phosphonate spill.
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Handling and Storage
Proper handling and storage are crucial to minimize the risk of exposure and accidents.

Handling: Use only in a well-ventilated area or under a chemical fume hood.[10] Avoid

contact with skin, eyes, and clothing.[10] Do not breathe vapors or mist.[10] Wash hands

thoroughly after handling.[10]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7] Store

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[2] Due to its moisture sensitivity, protect from exposure to moist air or water.[2]

Ecological Information
Information on the ecotoxicity of diisopropyl phosphonate is limited. However, data on the

related compound DIMP suggests it is not readily biodegradable and can persist in soil and

water.[13][14] Therefore, it is imperative to prevent its release into the environment. All waste

must be disposed of in accordance with local, state, and federal regulations. Do not allow the

chemical to enter drains or waterways.

Fire Fighting Measures
While diisopropyl phosphonate has a high flash point, it is combustible.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.

Hazardous Combustion Products: Burning may produce carbon monoxide, carbon dioxide,

and oxides of phosphorus.[2]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

and full protective gear.

This guide is intended to supplement, not replace, the information provided in the official Safety

Data Sheet (SDS) for diisopropyl phosphonate. Always refer to the most current SDS from

your supplier for complete and detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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